Cas no 2742623-66-9 ((3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride)

• Product Name: (3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride
• CAS No: 2742623-66-9
• MF: C₅H₁₂ClNO₂
• MW: 153.607280731201
• CID: 6293086
• PubChem ID: 165694161
• Update Time: 2025-10-30

(3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• AT40824
• 2742623-66-9
• EN300-37156057
• (3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride
• CIS-1-METHYLPYRROLIDINE-3,4-DIOL HYDROCHLORIDE

• Inchi： 1S/C5H11NO2.ClH/c1-6-2-4(7)5(8)3-6;/h4-5,7-8H,2-3H2,1H3;1H/t4-,5+;
• InChI Key： AKIOTUXCRWQPJG-JEVYUYNZSA-N
• SMILES： Cl.O[C@@H]1CN(C)C[C@@H]1O

Computed Properties

• Exact Mass: 153.0556563g/mol
• Monoisotopic Mass: 153.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 76.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Additional information on (3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride

Recent Advances in the Study of (3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride (CAS: 2742623-66-9)

In recent years, (3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride (CAS: 2742623-66-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique stereochemistry and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its pharmacological properties, synthetic pathways, and potential clinical uses. The following research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

One of the key areas of investigation has been the synthesis and optimization of (3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride. Recent studies have focused on developing more efficient and scalable synthetic routes to produce this compound with high enantiomeric purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method that significantly improved yield and reduced production costs. This advancement is critical for enabling large-scale production and further pharmacological evaluation.

Pharmacological studies have revealed that (3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride exhibits promising activity as a modulator of specific neurotransmitter systems. Preclinical models suggest its potential utility in treating neurological disorders such as Parkinson's disease and schizophrenia. A recent in vivo study highlighted its ability to cross the blood-brain barrier and modulate dopamine receptors, which could explain its neuroprotective effects observed in animal models. These findings underscore the compound's potential as a lead candidate for central nervous system (CNS) therapeutics.

In addition to its neurological applications, (3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride has also been investigated for its antimicrobial properties. A 2022 study published in Bioorganic & Medicinal Chemistry Letters reported its efficacy against certain Gram-positive bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, making it a potential candidate for developing new antibiotics.

Despite these promising findings, challenges remain in the clinical translation of (3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future research. Ongoing studies are exploring structural analogs to enhance its bioavailability and reduce potential side effects. The compound's unique chemical structure continues to inspire innovative research directions in drug discovery and development.

In conclusion, (3R,4S)-1-methylpyrrolidine-3,4-diol hydrochloride (CAS: 2742623-66-9) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Recent advances in its synthesis, pharmacological characterization, and potential therapeutic applications highlight its significance in addressing unmet medical needs. Continued research efforts are expected to further elucidate its mechanisms of action and expand its clinical potential.